N-(1,3-BENZODIOXOL-5-YL)-N'-(3-FLUORO-4-METHYLPHENYL)UREA

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C15H13FN2O3/c1-9-2-3-10(6-12(9)16)17-15(19)18-11-4-5-13-14(7-11)21-8-20-13/h2-7H,8H2,1H3,(H2,17,18,19)
• InChI Key: FBIYKBPCJJUMCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=CC3=C(C=C2)OCO3)F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA is a synthetic organic compound that belongs to the class of urea derivatives These compounds are known for their diverse applications in medicinal chemistry, agriculture, and material science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA typically involves the reaction of 1,3-benzodioxole-5-amine with 3-fluoro-4-methylphenyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, industrial processes may incorporate advanced purification techniques such as crystallization and distillation to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the urea moiety can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines.

Scientific Research Applications

N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-BENZODIOXOL-5-YL)-N’-(4-FLUORO-3-METHYLPHENYL)UREA
• N-(1,3-BENZODIOXOL-5-YL)-N’-(3-CHLORO-4-METHYLPHENYL)UREA
• N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-ETHYLPHENYL)UREA

Uniqueness

N-(1,3-BENZODIOXOL-5-YL)-N’-(3-FLUORO-4-METHYLPHENYL)UREA is unique due to the specific combination of benzodioxole and fluoromethylphenyl groups. This structural arrangement imparts distinct chemical and biological properties, making it valuable for various applications.